Cas no 2090733-07-4 (1-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2090733-07-4
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• MDL: MFCD30188194
• CID: 4771277
• Update Time: 2026-02-26

1-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SB35256
• 2-(trifluoromethyl)pyrazole-3-carboxylic acid
• 2-Trifluoromethyl-2H-pyrazole-3-carboxylic acid
• 1-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-(trifluoromethyl)-

• MDL： MFCD30188194
• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)10-3(4(11)12)1-2-9-10/h1-2H,(H,11,12)
• InChI Key： NUDUQRFWVVQTNT-UHFFFAOYSA-N
• SMILES： FC(N1C(C(=O)O)=CC=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 222.7±40.0 °C(Predicted)
• pka: 2.66±0.36(Predicted)